3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that 3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide may also interact with various cellular targets, potentially leading to a range of biological effects.
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other aromatic compounds, which typically involve electrophilic substitution .
Biochemical Pathways
It is known that indole derivatives, which share structural similarities with this compound, can affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also influence a broad spectrum of biochemical pathways.
Result of Action
Given the broad range of biological activities associated with similar compounds, it is likely that this compound could have diverse effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide in laboratory experiments is its high potency and specificity. This compound has been shown to be effective at low concentrations and has a specific mode of action that can be targeted for specific applications. However, one limitation of using this compound is its potential toxicity to non-target organisms and the environment. Careful handling and disposal of this compound are necessary to minimize its impact.
Future Directions
There are several future directions for the study of 3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide. One direction is to investigate its potential as a therapeutic agent for other diseases besides cancer. Another direction is to explore its potential as a herbicide for other weed species. Additionally, further studies are needed to understand the potential impact of this compound on non-target organisms and the environment. Finally, the development of new synthesis methods and optimization of existing methods can improve the yield and purity of this compound, making it more accessible for scientific research.
Synthesis Methods
The synthesis of 3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide is a multi-step process that involves the reaction of 3,4-dichlorobenzoic acid with furfurylamine in the presence of a suitable coupling agent. The reaction is carried out in a solvent such as dichloromethane or chloroform, and the resulting product is purified using column chromatography. The purity and yield of the product can be improved by optimizing the reaction conditions such as the reaction time, temperature, and concentration of the reactants.
Scientific Research Applications
3,4-dichloro-N-(2-(furan-3-yl)ethyl)benzamide has been studied for its potential applications in various fields of scientific research. In medicine, this compound has been investigated for its anti-cancer properties. Studies have shown that this compound induces apoptosis (programmed cell death) in cancer cells and inhibits tumor growth in animal models. In agriculture, this compound has been tested for its herbicidal activity against various weed species. In industry, this compound has been explored for its potential use as a polymer additive.
properties
IUPAC Name |
3,4-dichloro-N-[2-(furan-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NO2/c14-11-2-1-10(7-12(11)15)13(17)16-5-3-9-4-6-18-8-9/h1-2,4,6-8H,3,5H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNIIORQCSDZRRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NCCC2=COC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.